![molecular formula C21H17ClN2O4S B4837799 N-[4-({4-[(2-chloro-4-nitrophenyl)thio]benzyl}oxy)phenyl]acetamide](/img/structure/B4837799.png)
N-[4-({4-[(2-chloro-4-nitrophenyl)thio]benzyl}oxy)phenyl]acetamide
Overview
Description
N-[4-({4-[(2-chloro-4-nitrophenyl)thio]benzyl}oxy)phenyl]acetamide is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound is a thiol-reactive inhibitor that has been shown to have a wide range of biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of N-[4-({4-[(2-chloro-4-nitrophenyl)thio]benzyl}oxy)phenyl]acetamide involves its ability to react with thiol groups on proteins and enzymes. This reaction leads to the inhibition of enzyme activity, which can have a wide range of biochemical and physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to inhibit the activity of several enzymes, including protein tyrosine phosphatases and cysteine proteases. It has also been shown to have anti-cancer properties and has been used in neurodegenerative disease research.
Advantages and Limitations for Lab Experiments
One advantage of N-[4-({4-[(2-chloro-4-nitrophenyl)thio]benzyl}oxy)phenyl]acetamide is its ability to inhibit the activity of several enzymes. This makes it a useful tool for studying the role of enzymes in various biochemical and physiological processes. However, one limitation of this compound is its potential toxicity, which can limit its use in certain experiments.
Future Directions
There are several future directions for the use of N-[4-({4-[(2-chloro-4-nitrophenyl)thio]benzyl}oxy)phenyl]acetamide in scientific research. One direction is the study of its potential use in cancer therapy. Another direction is the study of its potential use in neurodegenerative disease research. Additionally, further research is needed to determine the optimal dosage and toxicity levels for this compound.
Conclusion:
This compound is a thiol-reactive inhibitor that has gained attention in the scientific community due to its potential applications in research. Its ability to inhibit the activity of several enzymes makes it a useful tool for studying the role of enzymes in various biochemical and physiological processes. However, its potential toxicity can limit its use in certain experiments. Further research is needed to determine the optimal dosage and toxicity levels for this compound and explore its potential applications in cancer therapy and neurodegenerative disease research.
Scientific Research Applications
N-[4-({4-[(2-chloro-4-nitrophenyl)thio]benzyl}oxy)phenyl]acetamide has been used in scientific research to study the role of thiol-reactive inhibitors in various biochemical and physiological processes. This compound has been shown to inhibit the activity of several enzymes, including protein tyrosine phosphatases and cysteine proteases. It has also been used to study the role of thiol-reactive inhibitors in cancer research and neurodegenerative diseases.
Properties
IUPAC Name |
N-[4-[[4-(2-chloro-4-nitrophenyl)sulfanylphenyl]methoxy]phenyl]acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17ClN2O4S/c1-14(25)23-16-4-7-18(8-5-16)28-13-15-2-9-19(10-3-15)29-21-11-6-17(24(26)27)12-20(21)22/h2-12H,13H2,1H3,(H,23,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UFTFWSSLKKOVSW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)OCC2=CC=C(C=C2)SC3=C(C=C(C=C3)[N+](=O)[O-])Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17ClN2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
428.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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